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Authored by a Senior Application Scientist

Abstract: Dioctyl terephthalate (DOTP), a non-phthalate plasticizer, has garnered significant
attention as a safer and effective alternative to traditional ortho-phthalate plasticizers.[1][2][3][4]
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, mechanism of action, applications, and toxicological
profile of DOTP. It is intended for researchers, scientists, and professionals in drug
development and polymer science who require a detailed understanding of this versatile
compound.

Chemical Identity and Structure

Dioctyl terephthalate, commonly abbreviated as DOTP or DEHT (Di(2-ethylhexyl)
terephthalate), is the diester of terephthalic acid and branched-chain 2-ethylhexanol.[5] Its
chemical structure is fundamental to its function as a plasticizer. Unlike ortho-phthalate
plasticizers such as DEHP, where the ester groups are on adjacent carbons of the benzene
ring (1,2-position), DOTP is a para-isomer, with the ester groups in the 1,4-position.[6] This
structural difference significantly influences its toxicological profile and physical properties.
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© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1585523?utm_src=pdf-interest
https://www.benchchem.com/product/b1585523?utm_src=pdf-body
https://www.benchchem.com/product/b1585523?utm_src=pdf-body
https://yuanlongchem.com/what-is-dotp-5-key-facts-about-dotp/
https://www.gst-chem.com/news/dioctyl-terephthalate-dotp-is-an-alternative-to-phthalate-plasticizers.html
https://chemceed.com/uncategorized/product-feature-dioctyl-terephthalate-dotp/
http://www.tecnosintesi.com/Chemicals/DOTP.html
https://www.benchchem.com/product/b1585523?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_terephthalate
https://gec.com.tr/gec-dotp?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC Name: bis(2-ethylhexyl) benzene-1,4-dicarboxylate[7]
CAS Number: 6422-86-2[8][9]

EC Number: 229-176-9[5]

Molecular Formula: C24H3s04[8][9]

Molecular Weight: 390.56 g/mol [10][11][12]
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Reactants

Manufacturing Process Final Product
Purified Terephthalic Acid (PTA)
Esterification Crude DOTP & Water Dehydration Crude DOTP - . Purification 8 7
(with catalyst) (Water Removal) Neutralization & Washing (Vacuum Distillation) LAy DOTP)
2-Ethylhexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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